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Compound of Interest

Compound Name: 3-Bromo-5-methylphenol

Cat. No.: B1280546

An In-Depth Technical Guide to 3-Bromo-5-methylphenol for Advanced Research

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Bromo-5-methylphenol (CAS
No. 74204-00-5), a critical intermediate in the fields of organic synthesis, pharmaceutical
development, and agrochemical research. We will delve into its fundamental properties,
synthesis methodologies, and key applications, offering field-proven insights for researchers
and drug development professionals.

Core Molecular and Physical Characteristics

3-Bromo-5-methylphenol is a disubstituted phenol featuring a bromine atom and a methyl
group on the aromatic ring. This specific arrangement of functional groups—a reactive hydroxyl
group, a versatile bromine atom for cross-coupling reactions, and a methyl group influencing
steric and electronic properties—makes it a valuable building block in complex molecular
architectures.

Key Properties Summary

The fundamental physicochemical properties of 3-Bromo-5-methylphenol are summarized
below for quick reference.
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Property Value Source(s)
Molecular Formula C7H7BrO [L121314151161 71
Molecular Weight 187.03 g/mol [11[8112]1[3][5]
CAS Number 74204-00-5 [81[2][3]
Colorless crystalline solid or
Appearance o [9]
oily liquid
Melting Point 61-62 °C [1][5]
Boiling Point 249 °C at 760 mmHg [5]
Soluble in alcohol, ether, and
Solubility chlorinated solvents; slightly ChemBK[10]
soluble in water.[10]
SMILES Cclcc(O)ce(cl)Br
OTUYBYTUBWJBLO-
InChiKey [31[4][6]

UHFFFAOYSA-N

Synthesis Methodologies: From Precursor to
Product

The synthesis of 3-Bromo-5-methylphenol can be approached through several strategic
pathways. The choice of method often depends on the starting material availability, required
scale, and desired purity. We will explore two prevalent, field-proven methods.

Method A: One-Pot C-H Activation/Borylation/Oxidation

A highly efficient and practical method involves a one-pot sequence starting from 3-
bromotoluene.[11] This process leverages modern catalytic C-H activation to introduce a
boronic ester, which is then oxidized to the desired phenol without isolating the intermediates.
This approach is lauded for its high yield and mild reaction conditions, making it suitable for
multigram scale synthesis.[11]

Method B: Oxidation of a Boronic Acid Precursor
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Another robust method involves the oxidation of (3-bromo-5-methylphenyl)boronic acid. This
pathway is advantageous when the boronic acid precursor is readily available or can be
synthesized efficiently. The oxidation step itself is typically clean and high-yielding.

This protocol details a reliable, lab-scale synthesis of 3-Bromo-5-methylphenol from its
corresponding boronic acid. The causality behind each step is explained to ensure
reproducibility and understanding.

Step 1: Dissolution of the Precursor

 In a three-necked flask equipped with a mechanical stirrer, dissolve (3-bromo-5-
methylphenyl)boronic acid (15.0 g, 69.8 mmol) in an aqueous solution (100 mL) of potassium
hydroxide (11.8 g, 209.4 mmol).[9]

o Expert Insight: The use of a strong base like KOH is crucial to deprotonate the boronic
acid, forming a more reactive boronate species, which is susceptible to oxidative
cleavage.

Step 2: Oxidation

e Slowly add a 30% hydrogen peroxide solution (57.0 mL) dropwise to the stirring mixture at
room temperature.[2][9] Allow the reaction to proceed for 20 minutes.[9]

o Expert Insight: Hydrogen peroxide is the oxidant of choice for this transformation (the
Hooz-Brooks oxidation). The reaction is exothermic; therefore, slow, dropwise addition is a
critical safety and control measure to manage the reaction temperature.

Step 3: Neutralization and Quenching

o Upon completion, carefully adjust the pH of the reaction mixture to 7 using a 2 mol/L solution
of dilute hydrochloric acid.[9]

o Expert Insight: Neutralization is essential to quench any unreacted base and peroxide and
to ensure the final product is in its neutral phenolic form for efficient extraction into an
organic solvent.

Step 4: Extraction
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e Perform a liquid-liquid extraction using dichloromethane (3 x 50 mL).[9] Combine the organic

layers.

o Expert Insight: Dichloromethane is selected for its ability to effectively solvate the product
while being immiscible with the aqueous phase. Multiple extractions ensure maximum
recovery of the product from the aqueous layer.

Step 5: Drying and Isolation

» Dry the combined organic phases over anhydrous sodium sulfate. Filter to remove the
desiccant and concentrate the solvent under reduced pressure.[9]

o Expert Insight: Anhydrous sodium sulfate is a neutral drying agent that efficiently removes
trace water from the organic phase without reacting with the product. Evaporation under
reduced pressure allows for the removal of the volatile solvent at a lower temperature,
preventing thermal degradation of the final product, which is obtained as an oily liquid
(yields reported up to 86.5%).[2][9]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61456853.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61456853.htm
https://www.echemi.com/products/pd180727128815-3-bromo-5-methylphenol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61456853.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Step 1: Reaction Setup

Dissolve (3-bromo-5-methylphenyl)boronic acid
in aqueous KOH

Forms reactive boronate

Step 2: g?xidation

Slowly add 30% H20:2
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Final Product:
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Bromo-5-methylphenol via boronic acid oxidation.
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Applications in Drug Discovery and Agrochemicals

3-Bromo-5-methylphenol is not an end product but a versatile intermediate. Its utility stems
from the orthogonal reactivity of its functional groups.[5]

e Pharmaceutical Synthesis: The molecule serves as a scaffold for building more complex
active pharmaceutical ingredients (APIs). The hydroxyl group can be alkylated, acylated, or
used in ether linkages, while the bromo group is a prime handle for palladium-catalyzed
cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of
diverse carbon-based substituents.

o Agrochemical Development: It is used to prepare active ingredients in crop protection
products like pesticides.[10][5] The specific substitution pattern can be tuned to achieve
desired biological activity and environmental profiles.

e Specialty Polymers and Materials Science: The compound is also employed in developing
specialty polymers and resins where specific functionalization is required for performance
characteristics.[5]
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Caption: Reactivity and application pathways of 3-Bromo-5-methylphenol.

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper handling of 3-Bromo-5-methylphenol is
paramount for laboratory safety.

e GHS Hazards: The compound is classified as harmful if swallowed (Acute Tox. 4), causes
skin and serious eye irritation, and may cause respiratory irritation.[2][3]

o Personal Protective Equipment (PPE): Always handle this chemical in a chemical fume hood.
[1] Wear appropriate personal protective equipment, including chemical-resistant gloves,
safety goggles, and a lab coat.[10][1]

e Handling: This product should only be handled by, or under the close supervision of,
personnel qualified in managing potentially hazardous chemicals.[1] Avoid contact with skin
and eyes and prevent inhalation of dust or vapors.

o Storage: Store in a tightly closed vessel in a dry, room-temperature environment.[4] Keep
away from heat sources, open flames, and incompatible materials such as oxidizing agents.
[10][1]

o First Aid:

o Skin Contact: Immediately wash with plenty of water. If irritation persists, seek medical
attention.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[1]

o Inhalation: Move the person to fresh air. Seek medical attention if symptoms persist.[1]

o Ingestion: Wash out the mouth with copious amounts of water and seek immediate
medical attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-5-methylphenol | CAS#:74204-00-5 | Chemsrc [chemsrc.com]

2. echemi.com [echemi.com]

3. 3-Bromo-5-methylphenol | C7TH7BrO | CID 12648409 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 3-Bromo-5-methylphenol | 74204-00-5 [sigmaaldrich.com]

. 3-Bromo-5-methylphenol [myskinrecipes.com]

. 3-bromo-5-methylphenol [stenutz.eu]

. PubChemLite - 3-bromo-5-methylphenol (C7H7BrO) [pubchemlite.lcsb.uni.lu]

. chemscene.com [chemscene.com]

°
(] [00] ~ (o2} (621 iy

. 3-Bromo-5-methylphenol | 74204-00-5 [chemicalbook.com]
e 10. chembk.com [chembk.com]

e 11. Practical One-Pot C-H Activation/Borylation/Oxidation: Preparation of 3-Bromo-5-
methylphenol on a Multigram Scale - PubMed [pubmed.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [3-Bromo-5-methylphenol molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280546#3-bromo-5-methylphenol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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